Cas no 303019-72-9 (4-(5-Chloro-2-methoxy-phenyl)-thiazol-2-ylamine)

• Product Name: 4-(5-Chloro-2-methoxy-phenyl)-thiazol-2-ylamine
• CAS No: 303019-72-9
• MF: C₁₀H₉ClN₂OS
• MW: 240.709259748459
• MDL: MFCD00713360
• CID: 853529
• PubChem ID: 2063560
• Update Time: 2025-04-19

4-(5-Chloro-2-methoxy-phenyl)-thiazol-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 4-(5-Chloro-2-methoxy-phenyl)-thiazol-2-ylamine
• 4-(5-Chloro-2-methoxyphenyl)thiazol-2-yl amine
• AC1M14M6
• CTK4G4832
• MolPort-000-147-452
• Oprea1_300142
• T0501-1561
• 4-(5-Chloro-2-methoxy-phenyl)thiazol-2-ylamine
• BBL022282
• STK895511
• MFCD00713360
• SCHEMBL1915457
• AKOS000112467
• 4-(5-chloro-2-methoxyphenyl)thiazol-2-amine
• 2-Thiazolamine, 4-(5-chloro-2-methoxyphenyl)-
• CHEMBL1516866
• DTXSID60366290
• HMS2668A10
• MLS000718551
• AGQWSHSVUYUBQR-UHFFFAOYSA-N
• F16384
• EN300-1965643
• CS-0207005
• SMR000290819
• 303019-72-9
• AS-47860
• 4-(5-chloro-2-methoxyphenyl)-1,3-thiazol-2-amine

• MDL： MFCD00713360
• Inchi： 1S/C10H9ClN2OS/c1-14-9-3-2-6(11)4-7(9)8-5-15-10(12)13-8/h2-5H,1H3,(H2,12,13)
• InChI Key： AGQWSHSVUYUBQR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C1=CSC(N)=N1)OC

Computed Properties

• Exact Mass: 240.01257
• Monoisotopic Mass: 240.0124118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• PSA: 48.14

4-(5-Chloro-2-methoxy-phenyl)-thiazol-2-ylamine Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT